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Compound of Interest

O-(4-

Compound Name: Methoxybenzyl)hydroxylamine
hydrochloride

CAS No.: 876-33-5

Cat. No.: B1266155

Get Quote

\ J

For Immediate Release

This technical guide provides an in-depth overview of the physical properties, experimental
protocols, and a key application of O-(4-Methoxybenzyl)hydroxylamine hydrochloride, a
vital reagent for researchers, scientists, and professionals in drug development. This document
is intended to serve as a comprehensive resource, offering detailed data and procedural
insights.

Core Physical and Chemical Properties

0O-(4-Methoxybenzyl)hydroxylamine hydrochloride is a white to off-white solid organic
compound. It is widely utilized in organic synthesis as a protecting group for aldehydes and
ketones and as a key intermediate in the development of pharmacologically active molecules.

Quantitative Physical Properties
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Property Value Source(s)
Chemical Formula CsH12CINO2 [1112]
Molecular Weight 189.64 g/mol [1][3]
Melting Point 209-211 °C [1]

Boiling Point 286.5 °C at 760 mmHg [1]
Appearance Solid [1]
Solubility Soluble in water and alcohol [4]

Purity Typically 297% [1]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of O-(4-Methoxybenzyl)hydroxylamine hydrochloride.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high-purity compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: A small amount of finely powdered O-(4-
Methoxybenzyl)hydroxylamine hydrochloride is placed on a clean, dry surface. The open
end of a capillary tube is tapped into the powder to collect a small sample. The tube is then
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inverted and gently tapped to pack the solid into the sealed end, aiming for a sample height
of 2-3 mm.

o Measurement: The capillary tube is inserted into the heating block of the melting point
apparatus. The temperature is increased rapidly to about 15-20 °C below the expected
melting point (209-211 °C).

e Observation: The heating rate is then reduced to 1-2 °C per minute to allow for accurate
observation. The temperature at which the first liquid droplet appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range. For a pure sample, this range should be
narrow.

Solubility Determination (Qualitative)

This protocol provides a general method for assessing the solubility of O-(4-
Methoxybenzyl)hydroxylamine hydrochloride in various solvents.

Apparatus:

Test tubes and rack

Spatula

Vortex mixer (optional)

Selection of solvents (e.g., water, ethanol, methanol)
Procedure:

o Sample Addition: Approximately 10-20 mg of O-(4-Methoxybenzyl)hydroxylamine
hydrochloride is placed into a clean, dry test tube.

e Solvent Addition: About 1 mL of the chosen solvent is added to the test tube.

e Mixing: The mixture is agitated vigorously for 30-60 seconds using a vortex mixer or by
flicking the test tube.
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e Observation: The sample is observed to determine if it has completely dissolved. If the solid
dissolves completely, it is deemed "soluble.” If some solid remains, it is "partially soluble,"
and if no significant amount of solid dissolves, it is "insoluble." The process can be repeated
with gentle heating to observe any change in solubility, which should be noted.

Application in Drug Discovery: Synthesis of an IDO1
Inhibitor

0O-(4-Methoxybenzyl)hydroxylamine hydrochloride is a precursor in the synthesis of O-
alkylhydroxylamines, which have been identified as potent inhibitors of the enzyme
Indoleamine 2,3-dioxygenase-1 (IDO1). IDO1 is a key target in cancer immunotherapy. The
following workflow illustrates the synthesis of O-(4-Methoxybenzyl)hydroxylamine from its
corresponding alcohol and its subsequent conceptual use.
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Caption: Synthetic pathway and application workflow of O-(4-Methoxybenzyl)hydroxylamine
HCI.

The diagram above illustrates the two-step synthesis of O-(4-Methoxybenzyl)hydroxylamine
from 4-methoxybenzyl alcohol via a Mitsunobu reaction followed by deprotection. The resulting
free base is then converted to its hydrochloride salt for improved stability and handling. This
compound can then be utilized in biological assays to test its efficacy as an inhibitor of the
IDO1 enzyme, a critical process in the development of new cancer therapies.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1266155?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266155?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

